N-(5-acetyl-4-methylthiazol-2-yl)-2-(ethylthio)benzamide

• IUPAC Name: N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-ethylsulfanylbenzamide
• InChI: InChI=1S/C15H16N2O2S2/c1-4-20-12-8-6-5-7-11(12)14(19)17-15-16-9(2)13(21-15)10(3)18/h5-8H,4H2,1-3H3,(H,16,17,19)
• InChI Key: FCBAMEAJNYDEND-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2=NC(=C(S2)C(=O)C)C
• Molecular Formula: C15H16N2O2S2
• Molecular Weight: 320.4 g/mol

Description

N-(5-acetyl-4-methylthiazol-2-yl)-2-(ethylthio)benzamide, commonly known as AMTB, is a chemical compound that has gained significant attention in the field of scientific research. AMTB is a potent and selective blocker of the transient receptor potential melastatin 8 (TRPM8) ion channel, which is involved in the sensation of cold temperatures. The purpose of

Scientific Research Applications

Antiviral Activity

• Benzamide-based 5-aminopyrazoles, which share a structural similarity with N-(5-acetyl-4-methylthiazol-2-yl)-2-(ethylthio)benzamide, have shown significant antiviral activities against bird flu influenza (H5N1) (Hebishy et al., 2020).

Inhibitors for Stearoyl-CoA Desaturase-1

• 4-Ethylamino-3-(2-hydroxyethoxy)-N-[5-(3-trifluoromethylbenzyl)thiazol-2-yl]benzamide, a compound structurally related to N-(5-acetyl-4-methylthiazol-2-yl)-2-(ethylthio)benzamide, has been identified as a potent inhibitor of Stearoyl-CoA Desaturase-1, demonstrating significant biological effects (Uto et al., 2009).

Photo-Physical Characteristics

• Derivatives of benzothiazole, similar in structure to N-(5-acetyl-4-methylthiazol-2-yl)-2-(ethylthio)benzamide, have been synthesized and their photo-physical properties studied, demonstrating exciting state intra-molecular proton transfer pathway with single absorption and dual emission characteristics (Padalkar et al., 2011).

Supramolecular Gelators

• N-(Thiazol-2-yl)benzamide derivatives, akin to the compound , have been used as supramolecular gelators, showing gelation behavior towards ethanol/water and methanol/water mixtures (Yadav & Ballabh, 2020).

Antioxidant Additives for Lubricating Oils

• Certain thiazole derivatives, related to N-(5-acetyl-4-methylthiazol-2-yl)-2-(ethylthio)benzamide, have been evaluated as antioxidant additives for lubricating oils (Amer et al., 2011).

Anticancer Activity

• A variety of benzamide and thiazole derivatives have been synthesized and evaluated for their anticancer activity, showing promising results in various cancer cell lines (Ravinaik et al., 2021).

Antitubercular Activity

• Novel benzamide derivatives have shown promising in vitro anti-tubercular activity against Mycobacterium tuberculosis (Nimbalkar et al., 2018).